Ethyl 3-aminocyclopentane-1-carboxylate hydrochloride
Overview
Description
Ethyl 3-aminocyclopentane-1-carboxylate hydrochloride is a chemical compound with the CAS Number: 1394040-81-3 . It has a molecular weight of 193.67 and its IUPAC name is ethyl 3-aminocyclopentanecarboxylate hydrochloride . It is typically stored at room temperature .
Synthesis Analysis
The synthesis of similar compounds, such as 1-Aminocyclopropane 1-carboxylic acid (ACC), involves the conversion of the amino acid methionine to S-adenosyl L-methionine (SAM) by SAM synthetase. SAM is then converted to ACC by ACC synthase (ACS). The by-product of this reaction, 5’-methylthioadenosine (MTA), is recycled back into the Yang cycle while ACC is oxidized to ethylene by ACC oxidase (ACO) .Molecular Structure Analysis
The InChI code for Ethyl 3-aminocyclopentane-1-carboxylate hydrochloride is 1S/C8H15NO2.ClH/c1-2-11-8(10)6-3-4-7(9)5-6;/h6-7H,2-5,9H2,1H3;1H .Physical And Chemical Properties Analysis
Ethyl 3-aminocyclopentane-1-carboxylate hydrochloride is a powder . The storage temperature is normal .Scientific Research Applications
Catalytic Oxidation Studies
Ethyl 3-aminocyclopentane-1-carboxylate hydrochloride has been involved in studies related to catalytic oxidation processes. For example, iron(III) complexes have been used as catalysts for the oxidative decarboxylation and deamination reaction of cyclic amino acids to produce corresponding carbonyl compounds, showcasing the compound's relevance in synthesizing and modifying amino acids and peptides (Lakk-Bogáth et al., 2015).
Heterocyclic Compound Synthesis
Research has also demonstrated the use of ethyl 3-aminocyclopentane-1-carboxylate hydrochloride in the synthesis of novel heterocyclic compounds. For instance, reactions involving the compound have led to the creation of new classes of heterocyclic systems, highlighting its versatility and importance in medicinal chemistry and drug design applications (Tumkyavichyus, 1996).
Bioconjugation Mechanism Studies
The compound has been utilized in studies focusing on the mechanisms of amide formation between carboxylic acid and amine in aqueous media, an essential reaction in bioconjugation techniques. Such studies are vital for understanding and improving the efficiency of conjugation reactions in biochemical research (Nakajima & Ikada, 1995).
Antitumor and Antibacterial Activity
Ethyl 3-aminocyclopentane-1-carboxylate hydrochloride derivatives have shown potential in antitumor and antibacterial activity studies. Synthesizing specific derivatives has led to compounds with significant biological activities, suggesting the compound's utility in developing new therapeutic agents (Umezawa & Kinoshita, 1957).
Safety and Hazards
properties
IUPAC Name |
ethyl 3-aminocyclopentane-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-2-11-8(10)6-3-4-7(9)5-6;/h6-7H,2-5,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAEACPWZPZQUKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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